Cas no 1212852-34-0 (2-(1R)-1-aminoethyl-5-methylphenol)

• Product Name: 2-(1R)-1-aminoethyl-5-methylphenol
• CAS No: 1212852-34-0
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5596160
• PubChem ID: 28607759
• Update Time: 2025-05-21

2-(1R)-1-aminoethyl-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-((1R)-1-AMINOETHYL)-5-METHYLPHENOL
• Phenol, 2-[(1R)-1-aminoethyl]-5-methyl-
• 1212852-34-0
• AKOS012951828
• EN300-1852398
• (R)-2-(1-Aminoethyl)-5-methylphenol
• 2-[(1R)-1-aminoethyl]-5-methylphenol
• 2-(1R)-1-aminoethyl-5-methylphenol

• Inchi： 1S/C9H13NO/c1-6-3-4-8(7(2)10)9(11)5-6/h3-5,7,11H,10H2,1-2H3/t7-/m1/s1
• InChI Key： YFCQLDACTNMCAO-SSDOTTSWSA-N
• SMILES： C1(O)=CC(C)=CC=C1[C@H](N)C

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.069±0.06 g/cm3(Predicted)
• Boiling Point: 268.1±25.0 °C(Predicted)
• pka: 9.37±0.40(Predicted)

Additional information on 2-(1R)-1-aminoethyl-5-methylphenol

Introduction to 2-(1R)-1-aminoethyl-5-methylphenol (CAS No. 1212852-34-0)

2-(1R)-1-aminoethyl-5-methylphenol is a structurally unique organic compound with the CAS registry number 1212852-34-0. This compound belongs to the class of phenolic compounds, characterized by the presence of a hydroxyl group (-OH) attached to an aromatic ring. The molecule also features an aminoethyl group (-CH₂CH₂NH₂) and a methyl group (-CH₃) as substituents on the phenolic ring, which contribute to its distinct chemical properties and potential applications in various fields.

The stereochemistry of the compound is specified by the "(1R)" designation, indicating that the aminoethyl group is in the R configuration at the first carbon atom. This stereochemical feature is crucial for understanding the compound's behavior in biological systems, as it can influence its interactions with enzymes, receptors, and other biomolecules. The presence of both an amino group and a hydroxyl group makes 2-(1R)-1-aminoethyl-5-methylphenol a versatile molecule with potential applications in drug design, chemical synthesis, and material science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(1R)-1-aminoethyl-5-methylphenol through various methodologies. One notable approach involves the use of asymmetric catalysis to control the stereochemistry of the aminoethyl group. This method not only enhances the yield of the desired enantiomer but also minimizes waste, aligning with green chemistry principles. Researchers have also explored alternative routes, such as biocatalytic transformations and click chemistry, to synthesize this compound with high precision.

The biological activity of 2-(1R)-1-aminoethyl-5-methylphenol has been a focal point of recent studies. In vitro experiments have demonstrated its potential as a modulator of cellular signaling pathways, particularly those involving protein kinases and G-protein coupled receptors (GPCRs). For instance, studies published in 2023 have shown that this compound can inhibit certain kinase enzymes with high specificity, suggesting its potential as a lead compound for anti-cancer drug development.

In addition to its pharmacological applications, 2-(1R)-1-aminoethyl-5-methylphenol has shown promise in materials science. Its ability to form stable complexes with metal ions has led to its investigation as a ligand in coordination chemistry. Researchers have reported that this compound can act as a chelating agent for transition metals, forming metalloporphyrins with unique electronic properties. These metallocomplexes have potential applications in catalysis, sensing, and energy storage technologies.

The environmental impact of 2-(1R)-1-aminoethyl-5-methylphenol has also been studied to ensure its safe use in industrial and biomedical applications. Biodegradation studies indicate that this compound is metabolized efficiently by microorganisms under aerobic conditions, reducing its persistence in aquatic environments. However, further research is needed to assess its long-term ecological effects and develop strategies for minimizing environmental exposure.

In conclusion, 2-(1R)-1-aminoethyl-5-methylphenol (CAS No. 1212852-34-0) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique chemical structure, stereochemical properties, and versatile reactivity make it an intriguing subject for both fundamental research and applied development. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing modern science and technology.